4-[(4-Methoxyphenyl)sulfanyl]butanoic acid

• IUPAC Name: 4-(4-methoxyphenyl)sulfanylbutanoic acid
• InChI: InChI=1S/C11H14O3S/c1-14-9-4-6-10(7-5-9)15-8-2-3-11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13)
• InChI Key: OMEZZCIYLLHOEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCCC(=O)O
• Molecular Formula: C11H14O3S
• Molecular Weight: 226.29 g/mol

Description

4-(4-Methoxyphenyl)butyric acid is an organic compound with the linear formula CH3OC6H4(CH2)3CO2H. It’s used as a building block in organic synthesis.

Synthesis Analysis

This compound can be synthesized through demethylation with pyridinium hydrochloride, which affords 4-hydroxyphenylbutyric acid. This is a key starting material for the synthesis of preclinical candidate LY518674.

Molecular Structure Analysis

The molecular weight of 4-(4-Methoxyphenyl)butyric acid is 194.23. The IUPAC Standard InChI is InChI=1S/C11H14O3/c1-14-10-7-5-9(6-8-10)3-2-4-11(12)13/h5-8H,2-4H2,1H3,(H,12,13).

Physical And Chemical Properties Analysis

4-(4-Methoxyphenyl)butyric acid is a powder with a melting point of 56-59 °C (lit.).

Scientific Research Applications

Neuroprotection and Neurodegenerative Diseases

• Role of 4-(4-Methoxyphenyl)butyric Acid (4-PBA) :
  • Chemical Chaperone : 4-PBA acts as a chemical chaperone, ameliorating unfolded proteins and suppressing their aggregation. .

Chemical Synthesis and Derivatives

Synthesis routes and methods

Procedure details

A solution of 4-methoxythiophenol (9.66 g), ethyl 4-bromobutyrate (13.5 g) and potassium carbonate (18.8 g) in DMF (200 ml) was stirred at room temperature for 4 hours. The reaction mixture was mixed with water and was extracted with ethyl acetate. The organic layer was washed with water and an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate. After concentration under reduced pressure, into a solution of the residue in ethanol (200 ml) was added at room temperature a 1 N aqueous solution of sodium hydroxide (85 ml), and the resulting mixture was stirred at room temperature for 4 hours. The reaction mixture was evaporated under reduced pressure to remove the ethanol and was then extracted with diethyl ether. The organic layer was washed with an aqueous saturated solution of sodium chloride and was dried with magnesium sulfate. After concentration under reduced pressure, the precipitated crystals were collected by filtration. The crystals were washed with hexane to obtain 4-[(4-methoxyphenyl)thio]butyric acid (13.09 g) as colorless crystals.